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Compound of Interest

Compound Name: Aniline phosphate

Cat. No.: B7779855

Aniline phosphate, an organic salt formed from the reaction of the aromatic amine aniline and
phosphoric acid, is a compound of interest in various chemical and pharmaceutical
applications. This technical guide provides a comprehensive overview of its physical and
chemical properties, drawing upon available data and established chemical principles. Given
the limited availability of specific experimental data for aniline phosphate salts, this guide also
extrapolates expected properties based on the well-characterized constituents, aniline and
phosphoric acid.

Chemical Structure and Stoichiometry

Aniline (CeHsNH?) is a weak base, while phosphoric acid (H3POa) is a triprotic acid. Their
reaction can yield three different salts, depending on the stoichiometric ratio of the reactants:

 Aniline dihydrogen phosphate (monobasic): CeHsNHs+*H2POa4~
 Dianiline hydrogen phosphate (dibasic): (CeHsNH3*)2HPO42~
o Trianiline phosphate (tribasic): (CeHsNH3%)3P043~

The specific properties of "aniline phosphate" will therefore depend on which of these salts is
being considered.

Physical Properties
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Quantitative experimental data for the physical properties of specific aniline phosphate salts
are not readily available in the public domain. However, based on the properties of aniline and
the nature of salt formation, the following characteristics can be anticipated.

Table 1: Summary of Physical Properties of Aniline

Property Value

Molecular Formula CeHsNH:2

Molecular Weight 93.13 g/mol [1]

Appearance Colorless to yellowish oily liquid[1]

Melting Point -6 °C[1]

Boiling Point 184 °C[1]

Density 1.022 g/cm3 at 20 °C

Solubility in Water 3.6 g/100 mL at 20 °CJ[2]

Solubility in Organic Solvents Soluble in ethanol, ether, and chloroform[3]

The formation of the anilinium phosphate salt is expected to significantly alter these properties.
Aniline phosphates are expected to be crystalline solids at room temperature with higher
melting points than aniline. The ionic nature of the salt should also lead to a greater solubility in
water compared to aniline, particularly in acidic conditions.[3]

Chemical Properties

The chemical properties of aniline phosphate are dictated by the acidic and basic nature of its
constituent ions.

Table 2: Acid-Base Properties

Compound pKa
Anilinium ion (CeHsNHs™) 4.63[2]
Phosphoric Acid (HzPOa) pKai = 2.15, pKaz = 7.20, pKas = 12.35
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The anilinium ion is acidic, while the phosphate anions (H2PO4~, HPO42~, PO43~) are basic.
The pH of an aqueous solution of aniline phosphate will depend on the specific salt formed.

Spectroscopic Data

Specific spectroscopic data for aniline phosphate is not widely published. However, the
expected spectra can be inferred from the known spectra of aniline and the phosphate group.

 Infrared (IR) Spectroscopy: The IR spectrum of aniline phosphate would exhibit
characteristic bands from both the anilinium cation and the phosphate anion. Key expected
absorptions include N-H stretching vibrations from the anilinium ion (around 3000-3300
cm~1), C-N stretching, and P-O stretching vibrations from the phosphate group. The IR
spectrum of aniline shows two N-H stretches (3442, 3360 cm~1) and a C-N stretch at 1281
cm~L.[4]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum would show signals corresponding to the aromatic
protons of the anilinium ring and the protons on the nitrogen atom.

o 13C NMR: The carbon NMR would display signals for the carbon atoms in the aromatic
ring.

o 3P NMR: The phosphorus NMR spectrum would show a characteristic signal for the
phosphate group, with its chemical shift dependent on the specific phosphate anion
present and the solvent.[5][6]

Experimental Protocols
Synthesis of Aniline Phosphate

A generalized protocol for the synthesis of aniline phosphate involves a direct acid-base
neutralization reaction.

Objective: To synthesize aniline dihydrogen phosphate by reacting aniline with phosphoric acid
in a 1:1 molar ratio.

Materials:
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 Aniline (freshly distilled)

e Orthophosphoric acid (85%)

o Ethanol (or other suitable solvent)

o Beaker

e Stirring rod

e |ce bath

Buchner funnel and filter paper

Procedure:

In a beaker, dissolve a known amount of aniline in a suitable solvent like ethanol.

e In a separate beaker, dilute the required molar equivalent of 85% phosphoric acid with the
same solvent.

» Slowly add the phosphoric acid solution to the aniline solution while stirring continuously. An
exothermic reaction will occur.

» Control the temperature of the reaction mixture by placing the beaker in an ice bath.

o Continue stirring for a specified period to ensure complete reaction.

o The aniline phosphate salt will precipitate out of the solution.

o Collect the precipitate by vacuum filtration using a Buchner funnel.

e Wash the crystals with a small amount of cold solvent to remove any unreacted starting
materials.

e Dry the crystals in a desiccator.

Characterization:
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The resulting product can be characterized by:
e Melting point determination: To assess purity.
IR spectroscopy: To confirm the presence of anilinium and phosphate functional groups.

* NMR spectroscopy: To confirm the structure of the salt.

Reactant Preparation

Reaction Product Isolation

T
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Fig. 1: Generalized workflow for the synthesis of aniline phosphate.

Logical Relationships: Formation of Aniline
Phosphate Salts

The reaction between aniline and phosphoric acid can be represented as a series of acid-base
equilibria. The specific salt formed is dependent on the stoichiometry of the reactants.
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Possible Aniline Phosphate Salts
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Fig. 2: Stoichiometric relationship in the formation of different aniline phosphate salts.

Applications in Drug Development

Aniline and its derivatives are important building blocks in the synthesis of many
pharmaceuticals. Aniline phosphate can serve as a precursor or an intermediate in these
synthetic routes. The phosphate group can also be utilized to improve the solubility and
bioavailability of drug candidates. The formation of phosphate salts is a common strategy in
drug development to modify the physicochemical properties of active pharmaceutical
ingredients (APIS).

Safety and Handling

Aniline is a toxic substance and should be handled with appropriate safety precautions. It is
readily absorbed through the skin and can cause serious health effects. Aniline phosphate, as
a salt of aniline, should also be handled with care.

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.[7]

¢ Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of dust or
vapors.[7]
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» Handling: Avoid contact with skin, eyes, and clothing. Wash thoroughly after handling.[7]

e Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.

Conclusion

Aniline phosphate represents a class of organic salts with potential applications in chemical
synthesis and pharmaceutical development. While specific experimental data for the various
forms of aniline phosphate are limited, their properties can be reasonably inferred from the
well-established chemistry of aniline and phosphoric acid. Further research is warranted to fully
characterize the physical, chemical, and spectroscopic properties of the monobasic, dibasic,
and tribasic aniline phosphate salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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